Cas no 1227958-91-9 (4-Bromo-2-(cyano-13C, 15N)thiazole)

• Product Name: 4-Bromo-2-(cyano-13C, 15N)thiazole
• CAS No: 1227958-91-9
• MF: C₄HBrN₂S
• MW: 191.019201993942
• CID: 6810704
• PubChem ID: 49758632
• Update Time: 2025-03-28

4-Bromo-2-(cyano-13C, 15N)thiazole Chemical and Physical Properties

Names and Identifiers

• 1227958-91-9
• 4-Bromo-2-(cyano-13C, 15N)thiazole
• CS-18439

• Inchi： 1S/C4HBrN2S/c5-3-2-8-4(1-6)7-3/h2H/i1+1,6+1
• InChI Key： WFYKPCQOWNXQCK-JQBJTBFPSA-N
• SMILES： BrC1=CSC([13C]#[15N])=N1

Computed Properties

• Exact Mass: 189.90477Da
• Monoisotopic Mass: 189.90477Da
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų